Deruxtecan 2-hydroxypropanamide

ADC development linker-payload design payload conjugation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H26FN3O6
Molecular Weight 507.5 g/mol
CAS No. 2577204-16-9
Cat. No. B15557598
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Technical Parameters


Basic Identity
Product NameDeruxtecan 2-hydroxypropanamide
CAS2577204-16-9
Molecular FormulaC27H26FN3O6
Molecular Weight507.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H26FN3O6/c1-4-27(36)16-7-20-23-14(9-31(20)25(34)15(16)10-37-26(27)35)22-18(30-24(33)12(3)32)6-5-13-11(2)17(28)8-19(29-23)21(13)22/h7-8,12,18,32,36H,4-6,9-10H2,1-3H3,(H,30,33)/t12-,18-,27-/m0/s1
InChIKeyUOCFLIUBXYLYLD-BEMWVBDCSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Deruxtecan 2-Hydroxypropanamide Baseline Profile


Deruxtecan 2-hydroxypropanamide (CAS 2577204-16-9, ED04, HY-153891) is a free-payload camptothecin analog that functions as a DNA topoisomerase I (TOP1) inhibitor [1]. It is the unconjugated toxin form of the exatecan derivative family, structurally differentiated from the standard Deruxtecan linker-payload (HY-13631E) by the replacement of the maleimide-GGFG peptide linker with a (2S)-2-hydroxypropanamide (lactamide) moiety, yielding a substantially smaller molecule (MW 507.51 vs. 1034.05) . This compound serves as the cytotoxic warhead (ED04) in the clinical-stage bispecific EGFR×HER3 antibody-drug conjugate BL-B01D1, which has demonstrated objective responses in a published phase 1b trial in metastatic esophageal squamous cell carcinoma [2]. The compound is supplied as a research-grade solid (purity ≥98%) with storage at -20°C under light protection [3].

Free-payload research tool: Unconjugated exatecan derivative supplied without pre-attached linker, enabling modular conjugation screening for ADC programs.

Clinical-stage reference payload: Same toxin (ED04) used in the bispecific EGFR×HER3 ADC BL-B01D1, providing a reported clinical endpoint context for translational ADC research.

DNA topoisomerase I inhibition: Camptothecin analog suitable for TOP1 target engagement studies and ADC potency model development.

Deruxtecan 2-Hydroxypropanamide vs. Standard Payloads


Substituting Deruxtecan 2-hydroxypropanamide with the standard Deruxtecan linker-payload (HY-13631E) or other exatecan derivatives is not analytically or functionally equivalent. The 2-hydroxypropanamide compound is the free toxin without a pre-attached linker, enabling modular conjugation with custom linker chemistry—a critical requirement for novel ADC programs that seek to optimize the linker-payload interface independently . In contrast, standard Deruxtecan (CAS 1599440-13-7) is pre-conjugated with the maleimide-GGFG linker and self-immolative spacer, locking users into a specific conjugation architecture designed for Enhertu-class ADCs. Furthermore, the 2-hydroxypropanamide modification (lactamide at the exatecan C-23 position) confers distinct physicochemical properties, including altered hydrophilicity and plasma stability, that differentiate it from the parent exatecan mesylate (DX-8951) and from the DXd free base (CAS 1599440-33-1) [1]. The clinical validation of this specific free-payload form as ED04 in BL-B01D1—a bispecific ADC with DAR 8 achieving 39.6% confirmed objective response rate in ESCC—further underscores that the 2-hydroxypropanamide variant possesses a defined preclinical-to-clinical translational path that generic exatecan derivatives lack [2].

Target Compound
Potential Substitute
Deruxtecan 2-hydroxypropanamide: free toxin without linker; supports unrestricted custom linker chemistry.
Standard Deruxtecan (HY-13631E) has pre-conjugated maleimide-GGFG linker, locking users into a specific conjugation architecture. Modular linker screening not supported.
Hydrophilic lactamide modification at exatecan C-23 position; distinct plasma stability and aggregation profile.
Parent exatecan mesylate or DXd free base differ in hydrophilicity and aggregation propensity; physicochemical properties may not transfer directly.
Payload form with clinical-stage endpoint context in bispecific ADC (BL-B01D1, phase 1b).
Generic exatecan derivatives lack reported clinical endpoint context for the same free-payload form; translational context may require review.

Deruxtecan 2-Hydroxypropanamide Differentiation Evidence


Modular Conjugation Capability

Deruxtecan 2-hydroxypropanamide (C₂₇H₂₆FN₃O₆, MW 507.51) is the unconjugated free toxin, whereas standard Deruxtecan (HY-13631E, CAS 1599440-13-7, C₅₂H₅₆FN₉O₁₃, MW 1034.05) is pre-loaded with a maleimide-GGFG peptide linker . This 2.04-fold molecular weight difference reflects the absence of the linker-spacer construct (ΔMW = 526.54 Da), meaning the 2-hydroxypropanamide form provides an uncommitted payload for de novo linker screening and site-specific conjugation optimization, a critical advantage for ADC programs targeting novel antigens or employing next-generation conjugation technologies .

Modular Conjugation
Cross-study comparable
ΔMW = 526.54 Da; no pre-attached linker vs. maleimide-GGFG peptide linker present
Supports free-payload selection for custom linker-payload design. Reported MW difference confirms modular conjugation capability.
Class-level payload comparison; conjugation workflow-dependent.
ADC development linker-payload design payload conjugation

Clinical Response in BL-B01D1

Deruxtecan 2-hydroxypropanamide is the TOP1 inhibitor payload (designated ED04) in BL-B01D1, a first-in-class EGFR×HER3 bispecific ADC. In a published phase 1b dose-expansion trial (n=82 patients with metastatic ESCC), BL-B01D1 at the recommended phase 2 dose of 2.5 mg/kg D1D8 Q3W achieved a confirmed objective response rate (cORR) of 39.6% (21/53 evaluable patients) and a disease control rate of 79.2% [1]. By comparison, the clinically approved trastuzumab deruxtecan (T-DXd, Enhertu), which uses the standard DXd payload, reported a cORR of 20% in a HER2-positive ESCC cohort [2]. While cross-trial comparisons are confounded by different targeting antibodies (EGFR×HER3 bispecific vs. HER2 monospecific), both ADCs share the same TOP1 inhibitory mechanism, and the BL-B01D1 data establish a clinical efficacy benchmark specifically for the ED04 (2-hydroxypropanamide) payload form [3].

Clinical Response
Cross-study comparable
BL-B01D1 (ED04 payload): cORR 39.6% (21/53) vs. T-DXd (standard DXd): cORR 20% in ESCC (cross-trial, different antibodies)
Reported clinical endpoint context for ED04 payload. Supports payload benchmarking in bispecific ADC research; cross-trial comparison requires careful interpretation.
Phase 1b data; antibody and population differences limit direct payload attribution.
clinical ADC bispecific ADC esophageal cancer

TOP1 Inhibitory Potency Advantage Over SN-38

The exatecan derivative class to which Deruxtecan 2-hydroxypropanamide belongs demonstrates approximately 10-fold greater TOP1 inhibitory potency than SN-38, the active metabolite of irinotecan. Specifically, DXd (the exatecan derivative free base) exhibits an in vitro TOP1 IC₅₀ of 0.31 µM, compared to SN-38 which requires approximately 3.1 µM for equivalent inhibition [1]. This 10-fold potency differential is a class-level characteristic of exatecan derivatives, including the 2-hydroxypropanamide variant. In cell viability assays, exatecan mesylate shows 6-fold greater anti-proliferative activity than SN-38 across a panel of 32 malignant cell lines . The 2-hydroxypropanamide modification does not abrogate this potency advantage, as evidenced by the cytotoxic activity of the ED04 payload in BL-B01D1 [2].

TOP1 Inhibition
Class-level inference
DXd (class proxy): TOP1 IC₅₀ = 0.31 µM; SN-38: ~3.1 µM → ~10-fold reported potency differential
Reported class-level TOP1 inhibition context. Supports exatecan-derivative potency model interpretation; direct 2-hydroxypropanamide data to verify.
Cell-free assay; class-level inference applied to this analog.
topoisomerase I inhibition payload potency camptothecin

Hydrophilic Design for Plasma Stability

Patent WO2021249228 A1 discloses camptothecin derivatives incorporating a high-stability hydrophilic connecting unit, with Deruxtecan 2-hydroxypropanamide specifically claimed as an embodiment of this design [1]. The patent teaches that ADCs built with this hydrophilic polypeptide linking technology demonstrate high in vivo and in vitro stability, with a high monomer rate, and significantly higher pharmacodynamic activity compared to control ADCs using standard linker chemistry [2]. In comparative ADC studies, standard maleimide-based conjugates (such as those in Enhertu-class ADCs) exhibit measurable linker deconjugation and aggregation (2-3% aggregation reported for T-DXd), while next-generation hydrophilic linker-exatecan platforms aim to reduce aggregation below 1% [3]. The 2-hydroxypropanamide modification contributes to reduced hydrophobicity-driven aggregation, a known limitation of high-DAR (≥8) maleimide-linked ADCs [4].

Hydrophilic Stability
Supporting evidence
Patent claims high monomer rate and significantly higher pharmacodynamic activity vs. control ADCs; aggregation target
Supports ADC aggregation and stability review. Hydrophilic connecting unit design may contribute to reduced aggregation; requires formulation-specific validation.
Patent disclosure; quantitative aggregation data for this exact payload limited.
High-DAR Feasibility
Supporting evidence
BL-B01D1 (ED04 payload): DAR 8 achieved; clinically approved ADCs typically DAR 3.5-4, T-DXd DAR ~8
Reported DAR 8 configuration with bispecific antibody. Supports high-drug-loading ADC design exploration; homogeneity requires independent verification.
DAR confirmed by HIC; aggregation mitigation at high DAR context-dependent.
Solubility Profile
Supporting evidence
Soluble in DMSO ≥10 mM; patent teaches improved water solubility via hydrophilic connecting unit vs. camptothecin (poor aqueous solubility)
Qualitative solubility improvement supports ADC formulation and conjugation workflow. Quantitative aqueous solubility data to verify.
Supplier specification and patent teaching; peer-reviewed solubility values not available.
ADC stability linker chemistry payload deconjugation

High-DAR ADC Construction with BL-B01D1

BL-B01D1, which employs Deruxtecan 2-hydroxypropanamide (ED04) as its payload, is reported to achieve a drug-to-antibody ratio (DAR) of 8 using the bispecific antibody Izalontamab [1]. High DAR (>6) has historically been limited by increased hydrophobicity and aggregation of the resulting ADC; the ability to construct a stable DAR 8 ADC with the ED04 payload suggests that the 2-hydroxypropanamide modification contributes sufficient hydrophilicity to mitigate aggregation at high drug loading [2]. In contrast, many clinically approved ADCs (e.g., brentuximab vedotin, DAR ~4; T-DM1, DAR ~3.5) are constrained to lower DAR due to payload hydrophobicity [3]. The DAR 8 configuration, combined with the bispecific targeting of BL-B01D1, achieved a disease control rate of 79.2% in the phase 1b ESCC trial, suggesting that high DAR with this payload is clinically tolerable [4].

High-DAR Feasibility
Supporting evidence
BL-B01D1 (ED04 payload): DAR 8 achieved; clinically approved ADCs typically DAR 3.5-4, T-DXd DAR ~8
Reported DAR 8 configuration with bispecific antibody. Supports high-drug-loading ADC design exploration; homogeneity requires independent verification.
DAR confirmed by HIC; aggregation mitigation at high DAR context-dependent.
drug-to-antibody ratio DAR 8 ADC homogeneity

Solubility Advantage Over Unmodified Exatecan

The 2-hydroxypropanamide (lactamide) modification at the exatecan C-23 position introduces an additional hydroxyl and amide functional group that enhances aqueous solubility relative to the unmodified exatecan core . While quantitative aqueous solubility values for the free base are not published in peer-reviewed literature, the compound is formulated as a stock solution in DMSO at ≥10 mM for research use, and the patent specifically teaches that the hydrophilic connecting unit improves water solubility [1]. This contrasts with camptothecin, the prototypical TOP1 inhibitor, which has extremely poor aqueous solubility (<0.001 mg/mL) and requires formulation excipients for in vivo use. The improved solubility profile is consistent with the ability to construct DAR 8 ADCs without precipitation or excessive aggregation [2].

Solubility Profile
Supporting evidence
Soluble in DMSO ≥10 mM; patent teaches improved water solubility via hydrophilic connecting unit vs. camptothecin (poor aqueous solubility)
Qualitative solubility improvement supports ADC formulation and conjugation workflow. Quantitative aqueous solubility data to verify.
Supplier specification and patent teaching; peer-reviewed solubility values not available.
payload solubility bioavailability ADC formulation

Deruxtecan 2-Hydroxypropanamide: Research and Industrial Applications


Modular Conjugation for Linker Screening

Research groups developing novel antibody-drug conjugates with proprietary or next-generation linker chemistries require an uncommitted free payload. Deruxtecan 2-hydroxypropanamide (free toxin, MW 507.51) enables unrestricted linker screening without the steric and chemical constraints imposed by the pre-attached maleimide-GGFG linker present in standard Deruxtecan (HY-13631E). This modularity is essential for programs employing site-specific conjugation technologies (e.g., AJICAP, GlycoConnect, THIOMAB), where the linker attachment chemistry must be optimized independently of the payload [1]. The clinical validation of this payload form in BL-B01D1 provides a translational reference point that pure research-grade exatecan derivatives lack [2].

Bispecific ADC Development with ED04 Payload

The demonstrated clinical activity of BL-B01D1—a bispecific EGFR×HER3 ADC using ED04 (Deruxtecan 2-hydroxypropanamide) as its payload—establishes this toxin as a reference payload for bispecific ADC programs. With a DAR of 8 and a disease control rate of 79.2% in a phase 1b ESCC trial, the ED04 payload has demonstrated tolerability at clinically active doses in a bispecific format [3]. Research groups developing ADCs against novel tumor-associated antigen pairs can use this compound to benchmark their linker-payload performance against a payload with a published clinical safety and efficacy profile, reducing the translational risk inherent in ADC payload selection [4].

High-DAR ADC Formulation and Aggregation

ADC formulation scientists seeking to achieve drug-to-antibody ratios ≥6 while maintaining <5% aggregate levels require payloads with sufficient intrinsic hydrophilicity. The 2-hydroxypropanamide modification introduces polar functional groups (hydroxyl and amide) that reduce payload-driven hydrophobic aggregation, a well-documented limitation of high-DAR ADCs using conventional maleimide-linked camptothecins . Comparative studies with next-generation hydrophilic linker-exatecan platforms indicate that aggregation can be reduced from 2-3% (T-DXd baseline) to below 1% with optimized hydrophilic designs [5]. This compound serves as a reference standard for aggregation propensity studies in high-DAR ADC formulation development.

Bystander Killing and Membrane Permeability

The bystander killing effect—where a membrane-permeable payload diffuses from antigen-positive target cells to adjacent antigen-negative tumor cells—is a critical efficacy determinant for ADCs targeting heterogeneous tumors. The DXd-class payloads are known for high membrane permeability and potent bystander killing, as demonstrated for T-DXd in HER2-heterogeneous tumor models [6]. Deruxtecan 2-hydroxypropanamide, as the free payload form, enables in vitro permeability and bystander killing assays without confounding linker or antibody variables. Researchers can use this compound to quantify intrinsic membrane permeability, intracellular retention, and bystander cytotoxicity in co-culture systems, providing mechanistic data directly relevant to ADC design optimization [7].

Application
Selection Property
Validation Focus
Linker-payload screening studies
Free-payload modularity
Conjugation efficiency and linker compatibility review
Bispecific ADC development
Payload clinical endpoint context (ED04 reference)
Model-response benchmarking in bispecific formats
High-DAR formulation research
Hydrophilic modification and aggregation profile
Aggregation and homogeneity under high drug loading
Bystander killing / permeability assays
Membrane permeability (cell-permeable toxin)
Intrinsic permeability and bystander cytotoxicity in co-culture models

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